Cas no 878229-19-7 (N-(1-cyanocyclopentyl)-2-{[4-cyclopropyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-{[4-cyclopropyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• CAS No: 878229-19-7
• MF: C₁₇H₁₉N₅OS₂
• MW: 373.495660066605
• CID: 6233787
• PubChem ID: 8878897
• Update Time: 2025-07-15

N-(1-cyanocyclopentyl)-2-{[4-cyclopropyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26689523
• AKOS034673281
• 878229-19-7
• Z90103148
• N-(1-cyanocyclopentyl)-2-{[4-cyclopropyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Inchi： 1S/C17H19N5OS2/c18-11-17(7-1-2-8-17)19-14(23)10-25-16-21-20-15(13-4-3-9-24-13)22(16)12-5-6-12/h3-4,9,12H,1-2,5-8,10H2,(H,19,23)
• InChI Key： WFKHOJSBQDVEFS-UHFFFAOYSA-N
• SMILES： S(CC(NC1(C#N)CCCC1)=O)C1=NN=C(C2=CC=CS2)N1C1CC1

Computed Properties

• Exact Mass: 373.10310259g/mol
• Monoisotopic Mass: 373.10310259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 137Ų

Additional information on N-(1-cyanocyclopentyl)-2-{[4-cyclopropyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

Professional Introduction to N-(1-cyanocyclopentyl)-2-{[4-cyclopropyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide (CAS No. 878229-19-7)

N-(1-cyanocyclopentyl)-2-{[4-cyclopropyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 878229-19-7, represents a convergence of cyclopentyl, thiophene, and triazole moieties, which are well-documented for their role in modulating various biological pathways. The presence of these heterocyclic structures not only contributes to the compound's complexity but also opens up a plethora of possibilities for its application in drug discovery and development.

The structural framework of N-(1-cyanocyclopentyl)-2-{[4-cyclopropyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is characterized by a central acetylamide group linked to a cyclopentyl ring substituted with a cyano group. This configuration is flanked by a sulfanyl-thiazole ring system attached to a triazole moiety. The incorporation of the 4-cyclopropyl and thiophen-2-yl groups further enhances the molecular diversity, making it an intriguing candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that incorporate multiple pharmacophoric units to achieve synergistic effects. The compound in question exemplifies this trend by combining several key structural elements known to interact with biological targets. The cyano group is often associated with bioisosteric properties that can influence receptor binding affinity, while the sulfanyl-thiazole ring system has been implicated in various pharmacological activities, including anti-inflammatory and antimicrobial effects. The triazole ring, on the other hand, is frequently employed in drug design due to its ability to stabilize certain molecular conformations and enhance metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the potential interactions of such complex molecules with biological targets with greater accuracy. Molecular docking studies have been instrumental in identifying key binding pockets and understanding the mode of action of N-(1-cyanocyclopentyl)-2-{[4-cyclopropyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a promising candidate for therapeutic intervention in chronic inflammatory diseases.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves the strategic functionalization of heterocyclic precursors to introduce the desired substituents at specific positions. Key synthetic steps include cyclization reactions to form the triazole and thiazole rings, followed by nucleophilic substitution and acetylation to achieve the final structure. The use of advanced synthetic techniques such as transition metal catalysis has facilitated the introduction of complex substituents while maintaining high yields and purity.

The potential applications of N-(1-cyanocyclopentyl)-2-{[4-cyclopropyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide extend beyond its role as a lead compound in drug discovery. Its unique structural features make it an excellent scaffold for developing libraries of derivatives with tailored biological activities. By systematically modifying individual pharmacophoric units, researchers can optimize the compound's potency, selectivity, and pharmacokinetic properties.

Furthermore, the compound's stability under various conditions makes it suitable for further preclinical testing. Preliminary pharmacokinetic studies have indicated that it exhibits reasonable solubility and bioavailability, which are critical factors for successful drug development. These findings have encouraged researchers to proceed with more extensive preclinical evaluations to assess its safety and efficacy profile.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) has accelerated the process of identifying promising candidates like N-(1-cyanocyclopentyl)-2-{[4-cyclopropyl-5-(thiophen-2-y)]l]-sulfanyl}acetamide (CAS No. 878229 19 7). HTS allows for the rapid testing of thousands of compounds against various biological targets, while SBDD leverages computational models to guide the design of molecules with high affinity for specific receptors. These approaches have significantly reduced the time and resources required for drug discovery pipelines.

The future prospects for this compound are promising. Ongoing research aims to elucidate its mechanism of action at a molecular level and explore its potential therapeutic applications in areas such as oncology and neurology. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced pharmacological properties.

In conclusion, N-(1-cyanocyclopentyl)-[[4-cyclopropy l -5 -(thiophen - 2 - yl ) - 4 H - 1 , 2 , 4 - tri azol - 3 - yl ] sulfany l ] acet am ide (CAS No.878229 - 19 - 7) stands out as a structurally intricate and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties offers a rich foundation for developing novel therapeutic agents. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play a crucial role in advancing drug discovery efforts across multiple therapeutic domains.